FURA-2 Pentapotassium Salt

• CAS No.: 113694-64-7; 3067-14-9
• Molecular Formula: C29H22K5N3O14
• Molecular Weight: 831.994
• IUPAC Name: pentapotassium;2-[6-[bis(carboxylatomethyl)amino]-5-[2-[2-[bis(carboxylatomethyl)amino]-5-methylphenoxy]ethoxy]-1-benzofuran-2-yl]-1,3-oxazole-5-carboxylate
• InChI: InChI=1S/C29H27N3O14.5K/c1-15-2-3-17(31(11-24(33)34)12-25(35)36)20(6-15)43-4-5-44-21-7-16-8-22(28-30-10-23(46-28)29(41)42)45-19(16)9-18(21)32(13-26(37)38)14-27(39)40;;;;;/h2-3,6-10H,4-5,11-14H2,1H3,(H,33,34)(H,35,36)(H,37,38)(H,39,40)(H,41,42);;;;;/q;5*+1/p-5
• InChI Key: HQKWBBCTCLUGSX-UHFFFAOYSA-I
• SMILES: CC1=CC(=C(C=C1)N(CC(=O)[O-])CC(=O)[O-])OCCOC2=C(C=C3C(=C2)C=C(O3)C4=NC=C(O4)C(=O)[O-])N(CC(=O)[O-])CC(=O)[O-].[K+].[K+].[K+].[K+].[K+]
• solubility: not available

Description

Fura-2 (potassium salt) is a ratiometric fluorescent calcium indicator used to detect calcium ions within cells. It is a pentacarboxylate compound that displays excitation maxima at 340 and 380 nanometers at high and low calcium concentrations, respectively, with emission fixed at 510 nanometers. This property allows for precise ratiometric measurements of calcium influx in live cells .

Preparation Methods

Synthetic Routes and Reaction Conditions

Fura-2 (potassium salt) is synthesized through a series of chemical reactions involving the introduction of carboxylate groups to a base molecule. The synthesis typically involves the use of organic solvents and reagents under controlled temperature and pH conditions. The final product is purified through crystallization or chromatography to obtain the desired purity and concentration .

Industrial Production Methods

In industrial settings, the production of Fura-2 (potassium salt) involves large-scale chemical synthesis using automated reactors and purification systems. The process is optimized for high yield and purity, ensuring that the compound meets the stringent requirements for scientific research applications .

Chemical Reactions Analysis

Types of Reactions

Fura-2 (potassium salt) primarily undergoes complexation reactions with calcium ions. It does not typically participate in oxidation, reduction, or substitution reactions under normal physiological conditions .

Common Reagents and Conditions

The primary reagent for Fura-2 (potassium salt) is calcium ions, which bind to the compound in a 1:1 ratio. The binding occurs under physiological pH and temperature conditions, making it suitable for use in live cell imaging .

Major Products Formed

The major product formed from the reaction of Fura-2 (potassium salt) with calcium ions is a calcium-bound complex that exhibits a shift in excitation maxima, allowing for ratiometric measurement of calcium levels .

Scientific Research Applications

Fura-2 (potassium salt) is widely used in scientific research for its ability to accurately measure intracellular calcium levels. Its applications include:

Chemistry: Used in studies involving calcium ion interactions and signaling pathways.

Biology: Employed in cellular imaging to monitor calcium dynamics in live cells.

Medicine: Utilized in research on calcium-related diseases and drug development.

Industry: Applied in the development of biosensors and diagnostic tools

Mechanism of Action

Fura-2 (potassium salt) functions by binding to free calcium ions within cells. The binding induces a shift in the compound’s excitation maxima, allowing for ratiometric measurement of calcium levels. This mechanism enables researchers to accurately quantify calcium influx and dynamics in live cells. The molecular target of Fura-2 (potassium salt) is the free calcium ion, and the pathway involves the formation of a calcium-bound complex that can be detected through fluorescence microscopy .

Comparison with Similar Compounds

Fura-2 (potassium salt) is often compared with other calcium indicators such as Indo-1 and Fluo-4.

Indo-1: Similar to Fura-2, Indo-1 is a ratiometric calcium indicator but is preferred for flow cytometry due to its emission properties.

Fluo-4: Unlike Fura-2, Fluo-4 is a single-wavelength calcium indicator that is more suitable for high-throughput screening applications.

Fura-2 (potassium salt) is unique in its high sensitivity and ability to provide ratiometric measurements, making it a valuable tool for precise calcium imaging in live cells .